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Compound of Interest

Compound Name: (2S,4S)-Sacubitril

Cat. No.: B1435712 Get Quote

For researchers and scientists engaged in drug development, the responsible management of

chemical compounds is paramount, extending beyond the laboratory bench to include their

safe and compliant disposal. This document provides essential, step-by-step guidance for the

proper disposal of (2S,4S)-Sacubitril, ensuring the safety of personnel and the protection of

the environment. Adherence to these procedures is critical for maintaining a safe laboratory

environment and complying with regulatory standards.

Immediate Safety and Hazard Information
(2S,4S)-Sacubitril and its related compounds are pharmacologically active substances that

require careful handling. Safety Data Sheets (SDS) indicate that Sacubitril and its sodium salt

may cause serious eye irritation, respiratory irritation, and are suspected of damaging fertility or

the unborn child. Furthermore, they can cause damage to organs through prolonged or

repeated exposure[1]. Therefore, appropriate personal protective equipment (PPE) is

mandatory when handling this compound.
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Hazard and Precautionary Data Reference

Hazard Statements

H319: Causes serious eye irritation.[1][2] H335:

May cause respiratory irritation.[1][2] H361:

Suspected of damaging fertility or the unborn

child.[1] H372: Causes damage to organs

through prolonged or repeated exposure.[1]

H302: Harmful if swallowed.[2] H315: Causes

skin irritation.[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[1][2] P271:

Use only outdoors or in a well-ventilated area.[1]

[2] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

P501: Dispose of contents / container in

accordance with local / regional / national /

international regulations.[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of (2S,4S)-Sacubitril
waste generated in a research laboratory setting. This procedure is designed to comply with

general laboratory safety standards and environmental regulations.

1. Waste Identification and Segregation:

Identify all waste streams containing (2S,4S)-Sacubitril. This includes pure compound,
contaminated lab consumables (e.g., pipette tips, vials, gloves), and solutions.
Do not mix (2S,4S)-Sacubitril waste with other chemical waste streams unless compatibility
has been verified.

2. Waste Collection and Containment:

Solid Waste:
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Collect pure or expired (2S,4S)-Sacubitril and contaminated solid materials (e.g., weighing
paper, contaminated gloves) in a designated, leak-proof, and clearly labeled hazardous
waste container.
The container should be made of a material compatible with the chemical.
Liquid Waste:
Collect solutions containing (2S,4S)-Sacubitril in a separate, sealed, and labeled hazardous
waste container.
Avoid overfilling containers.
Sharps Waste:
Any sharps (e.g., needles, syringes, broken glass) contaminated with (2S,4S)-Sacubitril
must be disposed of in a designated, puncture-resistant sharps container that is also labeled
as hazardous chemical waste.

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "(2S,4S)-Sacubitril," and the approximate concentration and quantity.
Include the date of waste generation.

4. Storage:

Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory.
This area should be secure, well-ventilated, and away from drains and sources of ignition.
Ensure that the storage area is inaccessible to unauthorized personnel.

5. Final Disposal:

Crucially, do not dispose of (2S,4S)-Sacubitril down the drain or in the regular trash.[1] This
is to prevent environmental contamination[3].
The disposal of (2S,4S)-Sacubitril must be handled by a licensed hazardous material
disposal company[4].
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.
Follow all institutional and local regulations for the final disposal process[4]. Incineration in a
facility equipped with an afterburner and scrubber is a potential disposal method[4].

Visualizing the Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FS/16/MSDS_FS165528_7000_EN.pdf
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b1435712?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=259
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=259
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=259
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical steps for the proper disposal of (2S,4S)-Sacubitril
from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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